Cas no 94021-43-9 (4-Thiazoleethanol,5-methyl-, 4-propanoate)

4-Thiazoleethanol,5-methyl-, 4-propanoate structure
94021-43-9 structure
Product Name:4-Thiazoleethanol,5-methyl-, 4-propanoate
CAS No:94021-43-9
MF:C9H13NO2S
MW:199.27002120018
CID:808827
PubChem ID:3023274
Update Time:2025-04-19

4-Thiazoleethanol,5-methyl-, 4-propanoate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleethanol,5-methyl-, 4-propanoate
    • 2-(5-methyl-1,3-thiazol-4-yl)ethyl propanoate
    • 2-(5-methylthiazol-4-yl)ethyl propionate
    • 2-(5-methylthiazol-4-yl)ethyl propanoate
    • DTXSID60240243
    • 94021-43-9
    • NS00039897
    • 4-Thiazoleethanol, 5-methyl-, propanoate (ester)
    • EINECS 301-438-8
    • Inchi: 1S/C9H13NO2S/c1-3-9(11)12-5-4-8-7(2)13-6-10-8/h6H,3-5H2,1-2H3
    • InChI Key: HEVNJCHQOIKSBD-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C)CCOC(CC)=O

Computed Properties

  • Exact Mass: 199.06669983g/mol
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų
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